Cas no 29363-79-9 (2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-,hydrochloride (9CI))

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-,hydrochloride (9CI)
• CAS No: 29363-79-9
• MF: C₉H₁₄ClN₃O₅
• MW: 279.677561283112
• CID: 239357
• PubChem ID: 6252
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-,hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-,hydrochloride (9CI)
• CYTOSINE β-D-ARABINOFURANOSIDE HYDROCHLORIDE
• Cytosine,1-b-D-arabinofuranosyl-,hydrochloride (8CI)
• Cytosine-D-arabinoside hydrochloride
• Arabitin hydrochloride
• 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)-one hydrochloride
• NSC-63878
• BA164338
• C 6645
• SR-01000075773
• AC 1075
• AKOS015995277
• DTXCID104891
• NCGC00261001-01
• MLS002207299
• 4-amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one hydrochloride
• CCG-221620
• 1-.BETA.-D-ARABINOFURANOSYLCYTOSINE MONOHYDROCHLORIDE
• 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-, monohydrochloride
• SCHEMBL67288
• A51105
• Cytosine, 1-beta-D-arabinofuranosyl-, hydrochloride
• Cytosine beta-D-arabinofuranoside hydrochloride
• NS00076327
• Arabinofuranosylcytosine hydrochloride
• 1beta-D-Arabinofuranosylcytosine monohydrochloride
• 1-(b-D-Arabinofuranosyl)cytosine hydrochloride
• Ara-C hydrochloride
• CAS-69-74-9
• Cytosine arabinoside hydrochloride
• 33K3DB6591
• 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one hydrochloride(1:x)
• HY-13605A
• 1-(beta-d-arabino-furanosyl)-cytosine hydrochloride
• Cytosine-1-beta-D-arabinofuranoside hydrochloride
• 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)pyrimidin-2(1H)-one hydrochloride
• AI3-52344
• DTXSID5024891
• Cytosine beta -D-arabinofuranoside hydrochloride
• AC-11705
• Cytarabine HCl
• Cytosine beta-D-arabinofuranoside hydrochloride, crystalline
• KCURWTAZOZXKSJ-JBMRGDGGSA-N
• MLS000028466
• Cytosine-beta-D-arabinofuranose hydrochloride
• 1-beta-D-Arabinofuranosylcytosine monohydrochloride
• 1beta-D-Arabinofuranosylcytosine hydrochloride
• Cytarabine hydrochloride (USAN)
• U-19920A
• Spongocytidine hydrochloride
• UNII-33K3DB6591
• Cytarabin hydrochloride
• SR-01000075773-1
• Tox21_500316
• 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-onehydrochloride(1:x)
• Cytarabine hydrochloride [USAN]
• LP00316
• Cytarabine (hydrochloride)
• CYTARABINE HYDROCHLORIDE
• CYTARABINE HYDROCHLORIDE [WHO-DD]
• MFCD00012839
• Cytosine, 1-beta-D-arabinofuranosyl-, monhydrochloride
• NCGC00093762-01
• Aracytidine hydrochloride
• s5582
• 2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-,hydrochloride (1:1)
• SMR000058432
• AC-32195
• Arabinocytidine hydrochloride
• 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride
• 69-74-9 (HCL)
• D03637
• Arabinocytidine hydrochloride; Arabinosylcytosine hydrochloride; Ara-C hydrochloride
• NCGC00254321-01
• 69-74-9
• Q27256279
• Arabinosylcytosine hydrochloride
• CCRIS 4774
• Opera_ID_1542
• AKOS015960559
• Aracytin hydrochloride
• CHEMBL1256472
• EINECS 200-713-9
• 2(1H)-Pyrimidinone, 4-amino-1-.beta.-D-arabinofuranosyl-, monohydrochloride
• 1-beta-D-Arabinofuranosylcytosine hydrochloride
• Cytosine, 1beta-D-arabinofuranosyl-, monohydrochloride
• EU-0100316
• MLS001148147
• 29363-79-9
• Arabinosyl cytosine hydrochloride
• Cytosar hydrochloride
• AKOS015896936
• AMY15521
• Cytosine, 1-beta-D-arabinofuranosyl-, monohydrochloride
• Tox21_300488

• Inchi： 1S/C9H13N3O5.ClH/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8;/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16);1H/t4-,6-,7+,8-;/m1./s1
• InChI Key： KCURWTAZOZXKSJ-JBMRGDGGSA-N
• SMILES： Cl.O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

• Exact Mass: 279.06200
• Monoisotopic Mass: 279.0621982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Melting Point: 356 to 360 °F (NTP, 1992)
• PSA: 130.83000
• LogP: -1.17980